Cas no 1806450-26-9 (1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one
• CAS No: 1806450-26-9
• MF: C₉H₈BrIOS
• MW: 371.032692909241
• CID: 4792612
• Update Time: 2025-07-21

1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one

• Inchi： 1S/C9H8BrIOS/c1-5(12)9(10)7-3-2-6(13)4-8(7)11/h2-4,9,13H,1H3
• InChI Key： OIIAWFXTEDHWKI-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)=O)Br)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.2
• Topological Polar Surface Area: 18.1

Additional information on 1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one (CAS No. 1806450-26-9)

1-Bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one (CAS No. 1806450-26-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromo and iodo substituents, along with a thiol group, makes it a valuable building block for the development of novel therapeutic agents.

The chemical structure of 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one consists of a propanone backbone substituted with a bromine atom at the alpha position and a phenyl ring attached to the beta carbon. The phenyl ring is further functionalized with an iodo group at the 2-position and a thiol group at the 4-position. This specific arrangement of substituents imparts unique reactivity and makes the compound particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The compound 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one has been explored as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases play crucial roles in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases. By leveraging the reactivity of the bromo and iodo groups, researchers have been able to introduce this compound into libraries of drug-like molecules for high-throughput screening.

The thiol group in 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one also offers opportunities for further functionalization through disulfide bond formation or thiol-metal coordination. This property has been exploited in the development of metal-based therapeutics, where thiolate ligands are used to stabilize metal centers that exhibit potent biological activity. For instance, platinum(II) complexes derived from this compound have shown promise in preclinical studies as potential antitumor agents.

Advances in synthetic methodologies have further enhanced the utility of 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one. Recent publications highlight its use in flow chemistry approaches, which allow for scalable and controlled synthesis under mild conditions. Flow chemistry has enabled the efficient preparation of derivatives for rapid medicinal chemistry optimization, reducing reaction times and improving yields compared to traditional batch processes.

The pharmaceutical industry has also recognized the potential of 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one as a scaffold for drug discovery. Its structural features have been incorporated into molecules designed to modulate protein-protein interactions, which are critical in many biological processes. By integrating this compound into drug candidates, researchers aim to develop novel therapies that address unmet medical needs.

In conclusion, 1-bromo-1-(2-iodo-4-mercaptophenyl)propan-2-one (CAS No. 1806450-26-9) is a multifunctional organic compound with significant applications in pharmaceutical research and drug development. Its unique structural attributes and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As synthetic chemistry continues to evolve, the role of this compound is expected to expand, contributing to the discovery and development of innovative therapeutic agents.